Cas no 104958-71-6 (Leucokinin III)

• Product Name: Leucokinin III
• CAS No: 104958-71-6
• MF: C₄₀H₅₂N₁₂O₁₃
• MW: 908.913488388062
• CID: 206551
• PubChem ID: 92044001
• Update Time: 2025-10-30

Leucokinin III Chemical and Physical Properties

Names and Identifiers

• Glycinamide, L-a-aspartyl-L-glutaminylglycyl-L-phenylalanyl-L-asparaginyl-L-seryl-L-tryptophyl-(9CI)
• H-Asp-Gln-Gly-Phe-Asn-Ser-Trp-Gly-NH2
• ASP-GLN-GLY-PHE-ASN-SER-TRP-GLY-NH2
• Glycinamide, L-a-aspartyl-L-glutaminylglycyl-L-phenylalanyl-L-asparaginyl-L-seryl-L-tryptophyl...
• Leucokinin III
• (3S)-3-amino-4-[[(2S)-5-amino-1-[[2-[[(2S)-1-[[(2S)-4-amino-1-[[(2S)-1-[[(2S)-1-[(2-amino-2-oxoethyl)amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-1,4-dioxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]amino]-1,5-dioxopentan-2-yl]amino]-4-oxobutanoic acid
• 104958-71-6

• Inchi： 1S/C40H52N12O13/c41-23(14-34(58)59)35(60)49-25(10-11-30(42)54)36(61)47-18-33(57)48-26(12-20-6-2-1-3-7-20)38(63)51-28(15-31(43)55)39(64)52-29(19-53)40(65)50-27(37(62)46-17-32(44)56)13-21-16-45-24-9-5-4-8-22(21)24/h1-9,16,23,25-29,45,53H,10-15,17-19,41H2,(H2,42,54)(H2,43,55)(H2,44,56)(H,46,62)(H,47,61)(H,48,57)(H,49,60)(H,50,65)(H,51,63)(H,52,64)(H,58,59)/t23-,25-,26-,27-,28-,29-/m0/s1
• InChI Key： BNIKMODLZSECHC-DHPWCFLCSA-N
• SMILES： O=C([C@H](CO)NC([C@H](CC(N)=O)NC([C@H](CC1C=CC=CC=1)NC(CNC([C@H](CCC(N)=O)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O)N[C@H](C(NCC(N)=O)=O)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 908.37800
• Monoisotopic Mass: 908.37767976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 65
• Rotatable Bond Count: 27
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.8
• Topological Polar Surface Area: 432

Experimental Properties

• PSA: 432.31000
• LogP: -0.43250

Leucokinin III Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Leucokinin III

Introduction to Leucokinin III (CAS No. 104958-71-6)

Leucokinin III, a compound with the chemical identifier CAS No. 104958-71-6, is a molecule of significant interest in the field of biochemistry and pharmacology. This peptide, belonging to the leucokinin family, has garnered attention for its potential biological activities and its role in cellular communication. In recent years, researchers have been exploring the multifaceted functions of Leucokinin III, uncovering new insights that may contribute to the development of novel therapeutic strategies.

The structure of Leucokinin III is characterized by a specific arrangement of amino acids, which contributes to its unique biological properties. As a member of the leucokinin family, it shares structural similarities with other peptides that are known to regulate various physiological processes. The precise sequence of amino acids in Leucokinin III determines its interactions with target receptors and its overall biological activity.

One of the most compelling aspects of Leucokinin III is its involvement in immune regulation. Studies have shown that this peptide can modulate immune responses by interacting with specific receptors on immune cells. This interaction can lead to changes in cell signaling pathways, ultimately affecting the inflammatory response. The ability of Leucokinin III to influence immune function makes it a promising candidate for therapeutic applications, particularly in conditions where immune modulation is beneficial.

In addition to its role in immunity, Leucokinin III has also been implicated in metabolic regulation. Recent research has demonstrated that this peptide can affect glucose homeostasis by influencing insulin secretion and sensitivity. These findings suggest that Leucokinin III may have therapeutic potential in managing metabolic disorders such as diabetes. The mechanisms by which Leucokinin III exerts these effects are still under investigation, but preliminary studies indicate that it may interact with receptors and signaling pathways that are central to metabolic regulation.

The pharmacological potential of Leucokinin III has not gone unnoticed by the pharmaceutical industry. Several ongoing clinical trials are exploring the use of this peptide as a therapeutic agent for various conditions. These trials aim to evaluate the safety and efficacy of Leucokinin III in humans, with particular focus on its effects on immune function and metabolic health. The results of these trials could pave the way for new treatments that leverage the unique properties of this peptide.

From a chemical perspective, Leucokinin III is a complex molecule that requires careful synthesis and purification to ensure its biological activity is maintained. Advances in synthetic chemistry have made it possible to produce high-purity forms of this peptide, enabling more detailed studies of its biological functions. These synthetic methods are crucial for both academic research and pharmaceutical development, as they provide researchers with the necessary tools to investigate the structure-activity relationships of Leucokinin III.

The future of research on Leucokinin III looks promising, with several avenues for further exploration. One area of interest is the development of analogs or derivatives of this peptide that may enhance its therapeutic potential while minimizing side effects. By modifying specific amino acids in the structure of Leucokinin III, researchers can create new compounds with improved pharmacokinetic properties or enhanced target specificity.

Another exciting direction is the investigation of Leucokinin III's role in other physiological processes beyond immunity and metabolism. Preliminary studies suggest that this peptide may also be involved in neuroregulation and tissue repair. Understanding these additional functions could open up new therapeutic possibilities for conditions such as neurodegenerative diseases or wound healing disorders.

In conclusion, Leucokinin III (CAS No. 104958-71-6) is a multifaceted peptide with significant potential in biochemistry and pharmacology. Its involvement in immune regulation and metabolic health makes it a compelling candidate for therapeutic applications, while ongoing research continues to uncover new aspects of its biological functions. As synthetic methods improve and clinical trials progress, the promise of Leucokinin III as a therapeutic agent is likely to grow even further.